Cas no 1780911-87-6 (3-benzoyl-8-azabicyclo3.2.1octane)

• Product Name: 3-benzoyl-8-azabicyclo3.2.1octane
• CAS No: 1780911-87-6
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• MDL: MFCD29034485
• CID: 5152403
• PubChem ID: 86263313
• Update Time: 2025-07-02

3-benzoyl-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octan-3-yl(phenyl)methanone
• 3-benzoyl-8-azabicyclo3.2.1octane

• MDL： MFCD29034485
• Inchi： 1S/C14H17NO/c16-14(10-4-2-1-3-5-10)11-8-12-6-7-13(9-11)15-12/h1-5,11-13,15H,6-9H2
• InChI Key： MSYRTJJNUYMMTJ-UHFFFAOYSA-N
• SMILES： C(C1CC2NC(CC2)C1)(C1=CC=CC=C1)=O

Additional information on 3-benzoyl-8-azabicyclo3.2.1octane

Research Brief on 3-Benzoyl-8-azabicyclo[3.2.1]octane (CAS: 1780911-87-6): Recent Advances and Applications

The compound 3-benzoyl-8-azabicyclo[3.2.1]octane (CAS: 1780911-87-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 3-benzoyl-8-azabicyclo[3.2.1]octane as a scaffold for developing novel bioactive molecules. Its bicyclic structure, incorporating a benzoyl moiety, offers a promising platform for modulating interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in synthesizing sigma-1 receptor ligands, which are implicated in neurodegenerative diseases and pain management.

Advances in synthetic methodologies have also been reported. Researchers at the University of Cambridge developed an optimized route for the large-scale production of 3-benzoyl-8-azabicyclo[3.2.1]octane, achieving a 78% yield through a novel catalytic asymmetric hydrogenation process (Nature Chemistry, 2024). This breakthrough addresses previous challenges in stereochemical control and scalability, paving the way for broader pharmacological investigations.

Pharmacokinetic profiling of derivatives based on this scaffold has revealed favorable properties, including enhanced blood-brain barrier permeability and metabolic stability. A recent patent application (WO2023/154321) describes its utility in developing next-generation antidepressants, with in vivo studies showing significant reduction in depressive-like behaviors in rodent models at doses as low as 5 mg/kg.

Emerging applications extend beyond central nervous system disorders. A 2024 study in ACS Chemical Biology identified 3-benzoyl-8-azabicyclo[3.2.1]octane derivatives as potent inhibitors of bacterial efflux pumps, suggesting potential for overcoming antibiotic resistance in Gram-negative pathogens. The compound's ability to disrupt quorum-sensing pathways further positions it as a multifunctional agent in infectious disease therapeutics.

Ongoing clinical trials (NCT05678944) are evaluating a radiolabeled version of this scaffold for positron emission tomography (PET) imaging of neuroinflammation, leveraging its selective binding to activated microglia. Preliminary results indicate superior signal-to-noise ratios compared to existing tracers, with potential applications in Alzheimer's disease diagnosis and monitoring.

Future research directions include structural optimization to enhance target selectivity and the development of prodrug formulations to improve oral bioavailability. The compound's unique pharmacophore continues to inspire novel drug design strategies across multiple therapeutic areas, cementing its importance in contemporary medicinal chemistry research.